5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide

• IUPAC Name: 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H8BrClN2O/c1-2-9-4-3-5-11(6-9)18-14(19)12-7-10(15)8-17-13(12)16/h1,3-8H,(H,18,19)
• InChI Key: PBUGKWTVUSISAE-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)C2=C(N=CC(=C2)Br)Cl
• Molecular Formula: C14H8BrClN2O
• Molecular Weight: 335.58 g/mol
• CAS No.: 1427580-04-8

Description

• Appearance : It exists as a crystalline solid with a melting point of approximately 65-69 °C .

Synthesis Analysis

The synthesis of this compound involves several steps, including the preparation of intermediates and coupling reactions. Notably, it can be used in the synthesis of other compounds, such as amino-2-chloropyridine via palladium-catalyzed amination and 2-chloro-5-(2,5-dimethoxyphenyl)pyridine via Suzuki coupling with 2,5-dimethoxyphenylboronic acid .

Molecular Structure Analysis

The molecular structure of 5-bromo-2-chloro-N-(3-ethynylphenyl)pyridine-3-carboxamide consists of a pyridine ring substituted with bromine, chlorine, and an ethynylphenyl group. The precise arrangement of atoms and bonds can be visualized using crystallographic data .

Chemical Reactions Analysis

This compound may participate in various chemical reactions, including halogen-exchange reactions and coupling reactions. Researchers have explored its reactivity in the context of organic synthesis .

Physical and Chemical Properties Analysis

Safety and Hazards

It is classified as an eye and skin irritant. Precautions include using appropriate personal protective equipment .